Methyl 6-bromo-5-fluoronicotinate
Overview
Description
“Methyl 6-bromo-5-fluoronicotinate” is a useful intermediate for pharmaceutical and organic synthesis .
Molecular Structure Analysis
The molecular formula of “Methyl 6-bromo-5-fluoronicotinate” is C7H5BrFNO2 . The InChI code is 1S/C7H5BrFNO2/c1-12-7(11)4-2-5(9)6(8)10-3-4/h2-3H,1H3 and the InChI key is PXHKAVXJQLVUBI-UHFFFAOYSA-N . The canonical SMILES structure is COC(=O)C1=CC(=C(N=C1)Br)F .Physical And Chemical Properties Analysis
“Methyl 6-bromo-5-fluoronicotinate” has a molecular weight of 234.02 g/mol . It has a XLogP3-AA value of 1.8, indicating its lipophilicity . It has 0 hydrogen bond donor count and 4 hydrogen bond acceptor count . It has 2 rotatable bonds . The exact mass and monoisotopic mass is 232.94877 g/mol . The topological polar surface area is 39.2 Ų . It has 12 heavy atoms . The complexity of the molecule is 179 .Scientific Research Applications
Intermediate in Pharmaceutical Synthesis
“Methyl 6-bromo-5-fluoronicotinate” is often used as an intermediate in the synthesis of various pharmaceutical compounds . Its unique structure allows it to be incorporated into larger molecular structures, potentially leading to new drug candidates.
Organic Synthesis
This compound can also serve as a useful intermediate in organic synthesis . Organic synthesis is a method of constructing complex organic molecules by connecting together smaller molecules, usually using chemical reactions.
Material Science Research
In the field of material science, “Methyl 6-bromo-5-fluoronicotinate” could potentially be used in the development of new materials . Its unique chemical properties might contribute to the creation of materials with novel characteristics.
Chemical Synthesis
“Methyl 6-bromo-5-fluoronicotinate” can be used in chemical synthesis processes . Its bromine and fluorine atoms make it a valuable compound for reactions involving halogen exchange or other transformations.
Chromatography Studies
The compound could potentially be used in studies involving chromatography . Chromatography is a technique used to separate mixtures and it’s possible that this compound could be used as a standard or a tracer in such studies.
Biochemical Settings
“Methyl 6-bromo-5-fluoronicotinate” can be applied as a building block to prepare larger scaffolds, including potential uses in biochemical settings . This could involve the study of biological systems or the development of bioactive compounds.
Safety and Hazards
“Methyl 6-bromo-5-fluoronicotinate” may cause skin irritation, serious eye irritation, and may cause respiratory irritation . It is advised to avoid breathing dust and contact with skin and eyes. Use of personal protective equipment, including gloves, safety glasses, and dust respirator, is recommended .
Mechanism of Action
Target of Action
Methyl 6-bromo-5-fluoronicotinate is a chemical compound used in pharmaceutical and organic synthesis . It’s often the case with such compounds that their targets are discovered during the process of drug discovery and development.
Biochemical Pathways
Given its use in pharmaceutical and organic synthesis, it’s likely that it may be involved in various biochemical reactions, potentially serving as a precursor or an intermediate in these pathways .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of a compound like Methyl 6-bromo-5-fluoronicotinate. Factors such as temperature, pH, and the presence of other molecules can affect the compound’s stability and its interaction with its targets . .
properties
IUPAC Name |
methyl 6-bromo-5-fluoropyridine-3-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H5BrFNO2/c1-12-7(11)4-2-5(9)6(8)10-3-4/h2-3H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PXHKAVXJQLVUBI-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC(=C(N=C1)Br)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H5BrFNO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20673235 |
Source
|
| Record name | Methyl 6-bromo-5-fluoropyridine-3-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20673235 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
234.02 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 6-bromo-5-fluoronicotinate | |
CAS RN |
1214336-88-5 |
Source
|
| Record name | Methyl 6-bromo-5-fluoropyridine-3-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20673235 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Methyl 6-bromo-5-fluoronicotinate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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